(2Z)-2-(2,6-dichlorobenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

Specification

• Molecular Formula: C19H10Cl2FN3O2S
• Molecular Weight: 434.3 g/mol
• IUPAC Name: (2Z)-2-[(2,6-dichlorophenyl)methylidene]-6-[(4-fluorophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• Standard InChI: InChI=1S/C19H10Cl2FN3O2S/c20-13-2-1-3-14(21)12(13)9-16-18(27)25-19(28-16)23-17(26)15(24-25)8-10-4-6-11(22)7-5-10/h1-7,9H,8H2/b16-9-
• Standard InChI Key: HMHMHOXHXZCGQM-SXGWCWSVSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C\2/C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)F)S2)Cl
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)F)S2)Cl

Introduction

The compound (2Z)-2-(2,6-dichlorobenzylidene)-6-(4-fluorobenzyl)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione is a complex heterocyclic compound that belongs to the family of thiazolo[3,2-b]triazines. This class of compounds has garnered significant attention due to their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound features multiple aromatic rings and substituents, including a dichlorobenzylidene group and a fluorobenzyl group, which may influence its chemical behavior and biological interactions.

Synthesis Methods

The synthesis of (2Z)-2-(2,6-dichlorobenzylidene)-6-(4-fluorobenzyl)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione typically involves multi-step organic reactions. One common method includes the condensation of appropriate aldehydes with thiazolidine derivatives under acidic or basic conditions. These methods allow for the fine-tuning of the compound's properties by varying substituents.

Comparison with Similar Compounds

Several compounds share structural similarities with (2Z)-2-(2,6-dichlorobenzylidene)-6-(4-fluorobenzyl)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione. Here are some notable examples:

Compound Name	Structure	Unique Features
6-Phenyl-7H-thiazolo[3,2-b]triazine-3(7H)-dione	Structure	Lacks halogen substituents; simpler structure
4-Fluorobenzylidene derivative	Structure	Similar benzylidene but different substitution pattern
5-Methylthiazole derivative	Structure	Contains a methyl group instead of dichlorobenzylidene